2,4-Dimethyl-4'-(1,3-dioxolan-2-YL)benzophenone

• IUPAC Name: (2,4-dimethylphenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone
• InChI: InChI=1S/C18H18O3/c1-12-3-8-16(13(2)11-12)17(19)14-4-6-15(7-5-14)18-20-9-10-21-18/h3-8,11,18H,9-10H2,1-2H3
• InChI Key: AAWVQRBAOGNFPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)C3OCCO3)C
• Molecular Formula: C18H18O3
• DSSTOX Substance ID: DTXSID80645115
• Molecular Weight: 282.3 g/mol
• CAS RN: 898760-19-5

Description

The compound “2,4-Dimethyl-4’-(1,3-dioxolan-2-YL)benzophenone” is a chemical substance with the molecular formula C18H18O3. It has a molecular weight of 282.33.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of compounds related to 2,4-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone involves complex processes, including the creation of 1,4-diol derivatives from dimethyl-L-tartrate and benzophenone. Structural studies using X-ray and IR have shown that these compounds exhibit unique conformational properties due to specific interactions, such as OH⋯Ph interactions, which differentiate them from similar compounds (Irurre et al., 1992).

Photochemical Reactions

Research on substituted 1,3-dioxolanes, closely related to the compound of interest, reveals their behavior in photochemical reactions. When exposed to photochemically excited benzophenone, these compounds undergo specific reactions leading to the formation of open 2-chloroethyl carboxylic esters, among other products. The detailed mechanisms of these reactions provide insights into the potential applications of these compounds in photochemistry and the design of new chemical processes (Hartgerink et al., 1971).

Photopolymerization Initiators

Innovative applications of benzophenone derivatives in photopolymerization have been explored, where compounds like benzophenone-di-1,3-dioxane have shown promise as novel photoinitiators. These studies focus on the kinetics of photopolymerization, demonstrating the potential of such compounds in initiating polymerization efficiently, which is crucial for developing new materials and coatings (Wang Kemin et al., 2011).

Fungicidal Activities

The chemical modification of benzophenone derivatives has led to the synthesis of compounds with significant biological activities. For instance, 1-[(2,2-diaryl-1,3-dioxolan-4-yl)methyl]-1H-azoles, derived from benzophenone and possessing a 1,3-dioxolane structure, exhibit high fungicidal activities, highlighting the potential of these compounds in agricultural applications and the development of new fungicides (Talismanov & Popkov, 2007).